Cas no 33050-35-0 (1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one
• CAS No: 33050-35-0
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 2111507
• Update Time: 2023-08-04

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one
• 2H-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• [1,2,4]triazolo[4,3-b]pyridazin-3(2h)-one

• Inchi： 1S/C5H4N4O/c10-5-8-7-4-2-1-3-6-9(4)5/h1-3H,(H,8,10)
• InChI Key： DIEAHNGJKNPSMQ-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C=CC=NN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 265
• Topological Polar Surface Area: 57.1